Cas no 76099-37-1 (6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-)
76099-37-1 structure
Product Name:6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-
CAS No:76099-37-1
MF:C13H12N2O2
MW:228.246582984924
CID:567845
PubChem ID:3059104
Update Time:2025-04-19
6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-
- 6,7-dihydro-9-phenyl-6,9-epoxy-5H,9H-imidazo <2,1-c> <1,4> oxazepine
- 6,7-Dihydro-9-phenyl-6,9-epoxy-5H,9H-imidazo(2,1-c)(1,4)oxazepine
- 9-Phenyl-6,7-dihydro-5H,9H-6,9-epoxyimidazo[2,1-c][1,4]oxazepine
- DTXSID30997459
- 6,9-Epoxy-5H,9H-imidazo(2,1-c)(1,4)oxazepine, 6,7-dihydro-9-phenyl-
- BRN 5552541
- 76099-37-1
-
- Inchi: 1S/C13H12N2O2/c1-2-4-10(5-3-1)13-12-14-6-7-15(12)8-11(17-13)9-16-13/h1-7,11H,8-9H2
- InChI Key: RILZOIHQTKCTEH-UHFFFAOYSA-N
- SMILES: O1C2COC1(C1C=CC=CC=1)C1=NC=CN1C2
Computed Properties
- Exact Mass: 228.09
- Monoisotopic Mass: 228.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 1.41
- Boiling Point: 451°C at 760 mmHg
- Flash Point: 226.5°C
- Refractive Index: 1.701
6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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